132-65-0

Dibenzothiophene

In Stock

• CAS RN:
• 132-65-0

• Formula:
• C12H8S

• InChI:
• InChI=1S/C12H8S/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8H

• InChIKey:
• IYYZUPMFVPLQIF-UHFFFAOYSA-N

• Dibenzothiophene is an important representative of polycyclic aromatic hydrocarbons (PAHs). Kinetics of hydrodesulfurization of dibenzothiophene on presulflded molybdenaalumina catalyst has been studied in a high-pressure-flow microreactor. Biodesulfurization of dibenzothiophene by selective cleavage of carbon sulphur bonds by a thermophilic bacterium Bacillus subtilis WU-S2B has been reported.
  Dibenzothiophene is a sulfur-containing polycyclic aromatic hydrocarbon (PAH) derivate consisting of 3 fused rings with keratolytic activity. Dibenzothiophene is a component of petroleum oils.
  Dibenzothiophene is a mancude organic heterotricyclic parent that consists of a thiophene ring flanked by two benzene rings ortho-fused across the 2,3- and 4,5-positions. It has a role as a keratolytic drug. It is a member of dibenzothiophenes and a mancude organic heterotricyclic pa...

3-Oxo-3-[4-(trifluoromethoxy)anilino]propanoic acid

In Stock

• CAS RN:
• 241132-65-0

• Formula:
• C10H8F3NO4

• InChI:
• InChI=1S/C10H8F3NO4/c11-10(12,13)18-7-3-1-6(2-4-7)14-8(15)5-9(16)17/h1-4H,5H2,(H,14,15)(H,16,17)

• InChIKey:
• RFYWGZVJPQGZHQ-UHFFFAOYSA-N

• 3-Oxo-3-[4-(trifluoromethoxy)anilino]propanoic acid is a useful research compound. Its molecular formula is C10H8F3NO4 and its molecular weight is 263.172. The purity is usually 95%.

N-(4-ethoxy-3-methoxybenzyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide

In Stock

• CAS RN:
• 1030132-65-0

• Formula:
• C28H29N5O3

• InChI:
• InChI=1S/C28H29N5O3/c1-18-8-6-7-11-21(18)26-31-28(36-32-26)23-16-33(27-22(25(23)35)13-12-19(2)30-27)17-24(34)29-15-14-20-9-4-3-5-10-20/h6-9,11-13,16H,3-5,10,14-15,17H2,1-2H3,(H,29,34)

• InChIKey:
• WIJQYNJQEMXKQN-UHFFFAOYSA-N

• N-(4-ethoxy-3-methoxybenzyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C28H29N5O3 and its molecular weight is 483.572. The purity is usually 95%.

5-Fluoro-4-hydroxyquinoline PB-22

In Stock

• CAS RN:
• 1797132-65-0

• Formula:
• C23H21FN2O2

• InChI:
• InChI=1S/C23H21FN2O2/c24-13-6-1-7-15-26-16-19(17-8-3-5-11-21(17)26)23(27)28-22-12-14-25-20-10-4-2-9-18(20)22/h2-5,8-12,14,16H,1,6-7,13,15H2

• InChIKey:
• DGYDJIOQSQDDAR-UHFFFAOYSA-N

• 5-Fluoro-4-hydroxyquinoline PB-22 is a useful research compound. Its molecular formula is C23H21FN2O2 and its molecular weight is 376.431. The purity is usually 95%.